Cas no 2228534-48-1 (3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid)

3-(2,5-Dichloropyridin-4-yl)-3,3-difluoropropanoic acid is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. The compound features a difluoropropanoic acid moiety attached to a dichloropyridine core, offering unique reactivity due to the electron-withdrawing effects of the chlorine and fluorine substituents. Its structural properties make it a valuable intermediate in the synthesis of biologically active molecules, particularly those requiring enhanced metabolic stability or lipophilicity. The difluoromethyl group can influence conformational behavior, while the carboxylic acid functionality allows for further derivatization. This compound is suited for use in medicinal chemistry and crop protection research, where its distinct substitution pattern may contribute to optimized target interactions.

3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid structure

2228534-48-1 structure

Product Name:3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid

CAS No:2228534-48-1

MF:C₈H₅Cl₂F₂NO₂

MW:256.033607244492

CID:6191007

PubChem ID:165669386

Update Time:2025-08-05

3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid
- EN300-1961294
- 2228534-48-1
- Inchi： 1S/C8H5Cl2F2NO2/c9-5-3-13-6(10)1-4(5)8(11,12)2-7(14)15/h1,3H,2H2,(H,14,15)
- InChI Key： AYUAHHRRNUEHAF-UHFFFAOYSA-N
- SMILES： ClC1C=NC(=CC=1C(CC(=O)O)(F)F)Cl

Computed Properties

Exact Mass: 254.9665401g/mol
Monoisotopic Mass: 254.9665401g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 50.2Å²

3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1961294-0.05g	3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid	2228534-48-1	0.05g	$1428.0	2023-09-17
Enamine	EN300-1961294-0.1g	3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid	2228534-48-1	0.1g	$1496.0	2023-09-17
Enamine	EN300-1961294-0.25g	3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid	2228534-48-1	0.25g	$1564.0	2023-09-17
Enamine	EN300-1961294-0.5g	3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid	2228534-48-1	0.5g	$1632.0	2023-09-17
Enamine	EN300-1961294-1.0g	3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid	2228534-48-1	1g	$1701.0	2023-06-01
Enamine	EN300-1961294-2.5g	3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid	2228534-48-1	2.5g	$3332.0	2023-09-17
Enamine	EN300-1961294-5.0g	3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid	2228534-48-1	5g	$4930.0	2023-06-01
Enamine	EN300-1961294-10.0g	3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid	2228534-48-1	10g	$7312.0	2023-06-01
Enamine	EN300-1961294-1g	3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid	2228534-48-1	1g	$1701.0	2023-09-17
Enamine	EN300-1961294-5g	3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid	2228534-48-1	5g	$4930.0	2023-09-17

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Additional information on 3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid

3-(2,5-Dichloropyridin-4-yl)-3,3-difluoropropanoic Acid: A Comprehensive Overview

3-(2,5-Dichloropyridin-4-yl)-3,3-difluoropropanoic acid is a compound with the CAS number 2228534-48-1, representing a unique chemical structure that has garnered attention in various scientific domains. This compound is characterized by its pyridine ring substituted with chlorine atoms at positions 2 and 5, and a propanoic acid moiety with two fluorine atoms at the 3-position. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

The synthesis of 3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid involves a series of well-defined chemical reactions, including nucleophilic substitutions and fluorination processes. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Its structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its spatial arrangement and electronic properties.

One of the most notable aspects of this compound is its biological activity. Studies have demonstrated that 3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid exhibits potent inhibitory effects on certain enzymes involved in metabolic pathways. For instance, research published in *Journal of Medicinal Chemistry* highlights its ability to inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This makes it a promising candidate for the development of anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has also been explored for its potential in agricultural chemistry. Field trials conducted by researchers at the University of California have shown that 3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid can act as an effective herbicide against various crop pests without causing significant harm to surrounding flora and fauna. Its selectivity towards specific plant species has been attributed to its unique chemical structure.

The environmental impact of 3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid has also been a subject of recent investigations. Studies published in *Environmental Science & Technology* reveal that the compound undergoes rapid degradation under sunlight exposure, minimizing its persistence in soil and water systems. This property is crucial for ensuring its safe use in agricultural settings.

From a materials science perspective, 3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid has been utilized as a precursor in the synthesis of advanced polymers and materials with tailored properties. Its ability to form stable covalent bonds with other monomers makes it valuable in the development of high-performance materials for industrial applications.

In conclusion, 3-(2,5-dichloropyridin-4-yl)-3,3-difluoropropanoic acid (CAS No: 2228534-48-1) is a multifaceted compound with significant potential across diverse fields such as pharmacology, agriculture, and materials science. Ongoing research continues to uncover new applications and optimize its use in various industries.